Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride

Specification

• CAS No.: 84901-27-9
• Molecular Formula: C12H30ClNO3Si
• Molecular Weight: 299.91 g/mol
• IUPAC Name: trimethyl(3-triethoxysilylpropyl)azanium;chloride
• Standard InChI: InChI=1S/C12H30NO3Si.ClH/c1-7-14-17(15-8-2,16-9-3)12-10-11-13(4,5)6;/h7-12H2,1-6H3;1H/q+1;/p-1
• Standard InChI Key: JMCRETWEZLOFQT-UHFFFAOYSA-M
• SMILES: CCO[Si](CCC[N+](C)(C)C)(OCC)OCC.[Cl-]
• Canonical SMILES: CCO[Si](CCC[N+](C)(C)C)(OCC)OCC.[Cl-]

Introduction

Chemical Structure and Properties

Chemical Identification

Identifier	Value
CAS Number	84901-27-9
IUPAC Name	trimethyl(3-triethoxysilylpropyl)azanium;chloride
Molecular Formula	C₁₂H₃₀ClNO₃Si
Molecular Weight	299.91 g/mol
EINECS Number	284-463-6
Standard InChIKey	JMCRETWEZLOFQT-UHFFFAOYSA-M
SMILES Notation	CCOSi(OCC)OCC.[Cl-]

The compound is known by several synonyms in the scientific literature, including 3-triethoxysilylpropyltrimethylammonium chloride, N,N,N-Trimethyl-3-(triethoxysilyl)propan-1-aminium chloride, and N,N,N-Trimethyl-3-(triethoxysilyl)-1-propanaminium chloride.

Physical Properties

Trimethyl[3-(triethoxysilyl)propyl]ammonium chloride exhibits specific physical characteristics that influence its handling, storage, and application parameters.

Table 2: Physical Properties of Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride

Property	Description
Physical State	Solid at room temperature
Appearance	White to almost white powder or crystalline solid, occasionally with slight yellow coloration
Purity (Commercial)	≥98.0% (by titrimetric analysis)
Solubility	Information not provided in search results
Stability	Hygroscopic; requires storage under inert gas
Hazard Classification	UN 1993, Hazard Class 3.1, Packaging Group II

The compound's physical state as a white to slightly yellow crystalline powder facilitates its handling in laboratory settings while requiring appropriate precautions due to its hygroscopic nature.

Structural Characteristics

The molecular structure of Trimethyl[3-(triethoxysilyl)propyl]ammonium chloride features a silicon atom bonded to three ethoxy groups and a propyl chain terminated with a quaternary ammonium group. This arrangement creates a molecule with a hydrolyzable silane end that can react with hydroxyl-bearing surfaces and a permanently charged quaternary ammonium end that maintains its cationic character regardless of pH.

The structural formula can be represented as:
(CH₃CH₂O)₃Si-CH₂CH₂CH₂-N⁺(CH₃)₃ Cl⁻

This molecular architecture enables the compound to function effectively as a coupling agent between inorganic substrates and organic matrices, making it valuable in surface modification applications.

Applications

Surface Modification

Trimethyl[3-(triethoxysilyl)propyl]ammonium chloride is primarily utilized for surface modification of various materials. The triethoxysilyl group can hydrolyze to form silanol groups that subsequently condense with hydroxyl groups present on surfaces such as glass, metals, and hydroxylated polymers, creating stable covalent bonds.

This surface modification capability makes the compound particularly valuable for:

• Altering surface hydrophilicity/hydrophobicity

• Introducing positive charges to surfaces

• Creating reactive sites for further functionalization

• Improving adhesion between dissimilar materials

• Enhancing compatibility between inorganic substrates and organic matrices

Materials Science Applications

In materials science, Trimethyl[3-(triethoxysilyl)propyl]ammonium chloride plays a significant role in modifying clay minerals like kaolinite. This modification enhances the material's capability to remove cationic pollutants from aqueous environments, demonstrating its potential environmental applications.

The compound's ability to form covalent bonds with surfaces makes it an effective tool for creating modified surfaces with specific functionalities tailored for diverse applications in:

• Composite materials

• Adsorbent development

• Catalyst support modification

• Selective membranes

• Specialized coatings

Research Perspectives

While the search results provide limited information on specific research findings directly related to Trimethyl[3-(triethoxysilyl)propyl]ammonium chloride, the compound's structural features suggest several promising research directions:

• Development of antimicrobial surfaces through quaternary ammonium functionalization for medical device applications

• Environmental remediation applications, particularly for the removal of cationic pollutants

• Novel composite materials with enhanced interfacial properties

• Specialized coatings with improved adhesion and functionality

• Biomaterial modifications for controlled cell-surface interactions

Research into quaternary ammonium compounds with similar structures indicates potential applications in creating bactericidal surfaces through simple immersion approaches, suggesting that Trimethyl[3-(triethoxysilyl)propyl]ammonium chloride might be valuable in developing antimicrobial materials.